Cas no 18653-75-3 (2-(1H-Imidazol-2-yl)pyridine)

• Product Name: 2-(1H-Imidazol-2-yl)pyridine
• CAS No: 18653-75-3
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD05863221
• CID: 136792
• PubChem ID: 329765348
• Update Time: 2025-06-12

2-(1H-Imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-2-yl)pyridine
• 2-(1H-Imidazol-2-YL)-Pyridine
• 2-(1H-imidazol-2-yl)pyridine(SALTDATA: FREE)
• Pyridine, 2-(1H-imidazol-2-yl)-
• 2,6-DICHLOROINDOPHENOL,SODIUM SALT HYDRATE, 10GR
• 2-(2′-Pyridyl)imidazole
• 2-(2-Pyridyl)imidazole
• 2-(Imidazol-2-yl)pyridine
• 2-(Pyridin-2-yl)imidazole
• Pyridine,2-imidazol-2-yl- (8Cl)
• 2-(Pyridyl-2-yl)imidazole
• 2-(1H-lmidazol-2-yl)pyridine
• 2-(IMIDAZOL-2-YL)-PYRIDINE
• SZXUTTGMFUSMCE-UHFFFAOYSA-N
• pyridinyl imidazole
• 1H-imidazol-2-ylpyridine
• 2-(2-Imidazolyl)pyridine
• 2-Imidazol-2-yl)-pyridine
• KSC539E7R
• 2-(2-Pyridyl)-1H-imidazole
• 2-(1H-imidazole-2-yl)pyridine
• 2-(1H-Imidazol-2-yl)pyridine, 97%
• Z1245633363
• AMY23472
• SCHEMBL117383
• 2-(2'-pyridyl) imidazole
• Z728187802
• F1905-7074
• SY057674
• AB22499
• 2-(2 inverted exclamation marka-Pyridyl)imidazole pound>>2-(2-Pyridyl)imidazole pound>> 2-(Imidazol-2-yl)pyridine pound>>2-(Pyridin-2-yl)imidazole pound>> Pyridine,2-imidazol-2-yl- (8Cl)
• CHEMBL137663
• 2-(ssasso-2->>u)ssAa currency
• A813054
• EN300-60625
• A25144
• AKOS010225942
• YSWG043
• 18653-75-3
• CS-W008843
• DS-6338
• DTXSID00343363
• 2-(1H-Imidazol-2-yl)pyridine #
• MFCD05863221
• imidazole, 2-(2-pyridyl)-

• MDL： MFCD05863221
• Inchi： 1S/C8H7N3/c1-2-4-9-7(3-1)8-10-5-6-11-8/h1-6H,(H,10,11)
• InChI Key： SZXUTTGMFUSMCE-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.063997236 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• Molecular Weight: 145.16
• XLogP3: 0.7

Experimental Properties

• Color/Form: Brown to Dark-brown Solid
• Density: 1.214
• Melting Point: 135-140 °C
• Boiling Point: 382.8°C at 760 mmHg
• Flash Point: 191.5±13.3 °C
• Refractive Index: 1.61
• PSA: 41.57000
• LogP: 1.47170

2-(1H-Imidazol-2-yl)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 2-(1H-Imidazol-2-yl)pyridine

Introduction to 2-(1H-Imidazol-2-yl)pyridine (CAS No. 18653-75-3)

2-(1H-Imidazol-2-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 18653-75-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This bidentate ligand, featuring a pyridine ring connected to an imidazole moiety, exhibits a unique structural framework that makes it a versatile building block in the synthesis of complex molecular architectures. The compound's dual nitrogen-rich environment provides multiple coordination sites, making it particularly valuable in the development of coordination complexes and metal-organic frameworks (MOFs). Its applications span across various domains, including catalysis, material science, and drug discovery, where its ability to form stable interactions with metals and biomolecules is highly exploited.

The structural composition of 2-(1H-Imidazol-2-yl)pyridine consists of a six-membered pyridine ring fused with a five-membered imidazole ring. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and binding affinity. The presence of two nitrogen atoms in close proximity allows for effective chelation with transition metals, which is a critical feature in many catalytic systems. For instance, palladium and copper complexes derived from this ligand have been reported to exhibit enhanced catalytic activity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions.

In recent years, 2-(1H-Imidazol-2-yl)pyridine has been extensively studied for its potential in medicinal chemistry. Its scaffold has been incorporated into various drug candidates targeting different therapeutic areas. One notable application is in the development of anticancer agents, where metal complexes of this ligand have shown promising cytotoxic effects against several cancer cell lines. The ability of the imidazole-pyridine moiety to interact with biological targets such as kinases and transcription factors has been leveraged to design molecules with therapeutic efficacy.

Moreover, the compound's role in material science cannot be overstated. Researchers have utilized 2-(1H-Imidazol-2-yl)pyridine as a linker molecule to construct MOFs with tailored porosity and functionality. These materials have found applications in gas storage, separation technologies, and even as sensors for environmental pollutants. The tunability of the pore size and surface properties through modifications of the ligand structure allows for precise control over the adsorption and desorption characteristics of these materials.

Recent advancements in computational chemistry have further highlighted the significance of 2-(1H-Imidazol-2-yl)pyridine. Molecular modeling studies have revealed insights into its binding interactions with both inorganic and organic substrates. These studies have not only enhanced our understanding of the compound's mechanism of action but also guided the design of more effective derivatives. For example, computational screening has identified novel analogs of 2-(1H-Imidazol-2-yl)pyridine that exhibit improved solubility and bioavailability, making them more suitable for pharmaceutical applications.

The synthesis of 2-(1H-Imidazol-2-yl)pyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions between pyridine derivatives and imidazole compounds under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and reduce environmental impact.

In conclusion, 2-(1H-Imidazol-2-yl)pyridine (CAS No. 18653-75-3) is a multifaceted compound with broad utility across pharmaceuticals, catalysis, and materials science. Its unique structural features and functional properties make it an indispensable tool for researchers aiming to develop innovative solutions in these fields. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its place as a cornerstone molecule in modern chemical research.